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Compound of Interest

Compound Name: 9,10-Dibromoanthracene

Cat. No.: B139309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations necessary for

the proper handling of 9,10-Dibromoanthracene. It is intended to equip laboratory personnel

with the knowledge to manage this chemical safely and effectively.

Chemical and Physical Properties
9,10-Dibromoanthracene is a halogenated polycyclic aromatic hydrocarbon (PAH).[1][2] A

summary of its key physical and chemical properties is presented in Table 1. Understanding

these properties is the first step in a comprehensive safety assessment.

Table 1: Physical and Chemical Properties of 9,10-Dibromoanthracene
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Property Value Reference(s)

CAS Number 523-27-3 [2][3][4][5][6][7][8][9][10][11]

Molecular Formula C₁₄H₈Br₂ [3][7][9][10][12]

Molecular Weight 336.02 g/mol [3][7][10][12]

Appearance
Yellow to yellow-green fluffy

powder/needles
[7][13]

Melting Point 220-226 °C (428-439 °F) [3][7][10][13][14]

Boiling Point 427.1 ± 18.0 °C at 760 mmHg [3]

Solubility

Insoluble in water; slightly

soluble in alcohol and ether;

soluble in hot benzene and hot

toluene.

[7][13]

Vapor Pressure 0.0 ± 1.0 mmHg at 25°C [3]

Flash Point 248.1 ± 20.5 °C [3]

Hazard Identification and Classification
9,10-Dibromoanthracene is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a framework for its hazard

communication.

Table 2: GHS Hazard Classification for 9,10-Dibromoanthracene
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Hazard Class Hazard Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5][8][12][14][15][16]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[5][8][12][14][15][16]

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation
[5][12][14][15][16]

Hazardous to the

aquatic environment,

acute hazard

Category 1
H400: Very toxic to

aquatic life
[4][5][12][16]

Hazardous to the

aquatic environment,

long-term hazard

Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[4][5][12][16]

Note: Specific quantitative toxicity data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 9,10-Dibromoanthracene are not readily available in the reviewed

literature.[8][15][17] Therefore, a conservative approach to handling, based on its GHS

classification, is imperative.

Safe Handling and Storage Procedures
Adherence to strict safety protocols is mandatory when working with 9,10-Dibromoanthracene
to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against exposure.

Eye Protection: Chemical safety goggles or a face shield are required.[5][6][8][17]

Hand Protection: Impervious gloves, such as nitrile rubber, should be worn.[4][5][6][17]
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Respiratory Protection: When handling the powder and if dust generation is likely, a NIOSH-

approved N95 (or better) particulate respirator is necessary.[4][5][6]

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are

mandatory to prevent skin contact.[5][8][17]

Engineering Controls
Ventilation: Work with 9,10-Dibromoanthracene should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation of dust particles.[5][8]

Eye Wash Stations and Safety Showers: These should be readily accessible in the

immediate work area.[5][17]

Storage
Proper storage is crucial to prevent degradation and accidental release.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][8]

Incompatibilities: Keep away from strong oxidizing agents.[8][14][17]

Storage Class: Combustible Solids (Storage Class 11).[4][6]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[4][5][8][14]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if

irritation develops or persists.[4][5][8][14]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.[4][5][8][14]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[4][5][8]

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

PPE as described in Section 3.1. Avoid generating dust.[4][18]

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways, as it is very toxic to aquatic life.[4][5]

Containment and Cleanup: Carefully sweep or scoop up the spilled solid material, avoiding

dust formation, and place it into a suitable, labeled container for disposal.[4][5][8][18]

Toxicological Information and Potential Signaling
Pathways
While specific toxicological studies on 9,10-Dibromoanthracene are limited, its classification

as a polycyclic aromatic hydrocarbon (PAH) provides insights into its potential mechanisms of

toxicity.

Mechanism of Action
PAHs are known to interact with the Aryl Hydrocarbon Receptor (AHR) signaling pathway.[4][6]

This pathway is a key regulator of cellular responses to environmental contaminants.[19][20]

The general mechanism involves the binding of the PAH to the AHR in the cytoplasm, leading

to a cascade of events that alters gene expression.[4][21]
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Aryl Hydrocarbon Receptor (AHR) Signaling Pathway for PAHs.

Experimental Protocols for Hazard Assessment
Standardized protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are used to assess the hazardous properties of

chemicals. For a solid substance like 9,10-Dibromoanthracene, the following in vitro methods

are recommended to evaluate skin and eye irritation potential, thereby reducing the need for

animal testing.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)
This test method evaluates the potential of a chemical to cause skin irritation by assessing its

cytotoxicity on a reconstructed human epidermis model.[8][14]

Methodology:

Tissue Preparation: Reconstituted human epidermis tissues are pre-incubated in a sterile,

defined medium.
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Chemical Application: A precise amount of the test chemical (solid or liquid) is applied

topically to the tissue surface.

Exposure: The tissues are exposed to the chemical for a defined period (e.g., 60 minutes).

Rinsing and Post-Incubation: The chemical is removed by rinsing, and the tissues are

transferred to a fresh medium and incubated for a further period (e.g., 42 hours).

Viability Assessment: Tissue viability is determined using a quantitative assay, typically the

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of

MTT to a colored formazan salt by viable cells is measured spectrophotometrically.

Data Interpretation: The viability of the chemical-treated tissues is compared to that of

negative controls. A reduction in viability below a certain threshold (e.g., 50%) indicates that

the chemical is an irritant.
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Workflow for In Vitro Skin Irritation Test (OECD TG 439).
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In Vitro Macromolecular Test Method for Identifying Eye
Irritants (OECD TG 496)
This in vitro assay predicts the eye irritation potential of a chemical by measuring its ability to

denature and disrupt a macromolecular matrix.[3]

Methodology:

Reagent Preparation: A reagent solution containing proteins is prepared.[3]

Sample Preparation: The test chemical is prepared at the appropriate concentration.

Reaction: The test chemical is brought into contact with the protein reagent in a multi-well

plate.

Incubation: The plate is incubated to allow for any chemical-induced denaturation of the

proteins.

Turbidity Measurement: The change in turbidity (optical density) of the reagent solution is

measured using a spectrophotometer. An increase in turbidity indicates protein denaturation.

Data Interpretation: The measured optical density is used to calculate an "Irritection Draize

Equivalent" (IDE) score, which correlates with the in vivo eye irritation potential.[3]

Disposal Considerations
Waste generated from handling 9,10-Dibromoanthracene must be treated as hazardous

waste.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[4][8][14]

Contaminated Packaging: Empty containers may retain product residues and should be

disposed of in the same manner as the substance itself.

Conclusion
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9,10-Dibromoanthracene is a hazardous chemical that requires careful handling and

adherence to stringent safety protocols. While specific quantitative toxicity data is lacking, its

classification as a skin, eye, and respiratory irritant, and as a substance highly toxic to aquatic

life, necessitates the use of appropriate personal protective equipment, engineering controls,

and emergency preparedness. Understanding its potential interaction with the Aryl

Hydrocarbon Receptor pathway provides a basis for assessing its toxicological profile. The use

of validated in vitro testing methods is strongly encouraged to further characterize its hazard

potential while minimizing animal testing. All personnel handling this substance must be

thoroughly trained on its hazards and the necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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